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Compound of Interest

Compound Name: MCI826

cat. No.: B1676270

Technical Support Center: MCI826

Welcome to the technical support center for MCI826. This resource is designed for
researchers, scientists, and drug development professionals to provide guidance on the long-
term storage, handling, and experimental use of MCI826. Here you will find troubleshooting
guides, frequently asked questions (FAQs), and detailed experimental protocols to support your
research.

Product Information and Storage

MCI826 is a potent and selective antagonist of peptide leukotrienes. Its CAS Number is
140646-80-6.

Proper storage and handling are critical to maintain the stability and activity of MCI826. Below
is a summary of recommended storage conditions.

Parameter Condition Duration

Powder Form Dry, dark at 0 - 4°C Short-term (days to weeks)
Dry, dark at -20°C Long-term (months to years)

Stock Solution 0-4°C Short-term (days to weeks)
-20°C Long-term (months)

Shelf Life: When stored correctly, MCI826 has a shelf life of over three years.[1]
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Shipping: MCI826 is shipped at ambient temperature as a non-hazardous chemical and is
stable for several weeks during ordinary shipping and customs procedures.[1]

Frequently Asked Questions (FAQSs)

Q1: What is the primary mechanism of action for MCI18267

Al: MCI826 is a selective antagonist of peptide leukotrienes. It functions by blocking the action
of leukotrienes, which are inflammatory mediators, at their receptors. This makes it a valuable
tool for studying inflammatory pathways.

Q2: What solvent should | use to dissolve MCI8267

A2: MCI826 is soluble in Dimethyl Sulfoxide (DMSO).[1] For cell-based assays, it is crucial to
prepare a concentrated stock solution in DMSO and then dilute it to the final working
concentration in your cell culture medium. Be mindful of the final DMSO concentration in your
experiments, as high concentrations can be toxic to cells.

Q3: Is MCI826 the same as KX-8267

A3: No, MCI826 and KX-826 are different compounds with distinct chemical structures and
mechanisms of action. MCI826 (CAS #140646-80-6) is a leukotriene antagonist, while KX-826
(also known as Pyrilutamide, CAS #1272719-00-2) is an androgen receptor antagonist.

Troubleshooting Guide

This guide addresses potential issues that may arise during experiments with MCI826.
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Issue

Possible Cause

Recommendation

Precipitation in Cell Culture

Medium

- The final concentration of
MCI826 is too high. - The
DMSO concentration in the
final medium is too high,
causing the compound to fall
out of solution. - The cell
culture medium contains
components that are
incompatible with MCI826.

- Ensure the final
concentration of MCI826 is
within the recommended range
for your specific assay. - Keep
the final DMSO concentration
below 0.5% (v/v) in your cell
culture medium. - Perform a
solubility test of MCI826 in
your specific cell culture
medium before starting your

experiment.

Inconsistent or No Compound

Activity

- Improper storage leading to
degradation of the compound.
- Incorrect preparation of the
stock solution. - Pipetting
errors leading to inaccurate

final concentrations.

- Verify that MCI826 has been
stored according to the
recommended conditions (see
Section 1). - Ensure the stock
solution was prepared correctly
and has not undergone
multiple freeze-thaw cycles. -
Calibrate your pipettes and

use proper pipetting
techniques to ensure accurate

dilutions.

Cell Toxicity Observed

- The concentration of MCI1826
is too high. - The final DMSO
concentration is toxic to the

cells.

- Perform a dose-response
experiment to determine the
optimal non-toxic
concentration of MCI1826 for
your cell line. - Prepare a
vehicle control with the same
final concentration of DMSO to
assess its effect on cell

viability.

Experimental Protocols
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Preparation of MCI826 Stock Solution

o Materials:
o MCI826 powder
o Anhydrous Dimethyl Sulfoxide (DMSQO)
o Sterile microcentrifuge tubes
» Procedure:
1. Allow the MCI826 powder to equilibrate to room temperature before opening the vial.
2. Weigh the desired amount of MCI826 powder in a sterile microcentrifuge tube.

3. Add the appropriate volume of anhydrous DMSO to achieve the desired stock solution
concentration (e.g., 10 mM).

4. Vortex the solution until the MCI826 is completely dissolved.
5. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

6. Store the aliquots at -20°C for long-term use.

General Protocol for Cell-Based Assays
e Cell Seeding:

o Seed your cells of interest in a suitable multi-well plate at a density that will allow for
optimal growth during the experiment.

o Incubate the cells overnight to allow for attachment.
e Compound Treatment:

o Thaw an aliquot of the MCI826 stock solution.
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o Prepare serial dilutions of MCI826 in your cell culture medium to achieve the desired final
concentrations. Remember to keep the final DMSO concentration consistent across all
wells, including the vehicle control.

o Remove the old medium from the cells and replace it with the medium containing the
different concentrations of MCI826 or the vehicle control.

o Incubate the cells for the desired treatment duration.
e Assay Endpoint:

o Following treatment, perform your desired assay to measure the biological response (e.g.,
cell viability assay, cytokine secretion assay, gene expression analysis).

Signaling Pathway

MCI826 acts as an antagonist at leukotriene receptors, which are G protein-coupled receptors
(GPCRs). The binding of leukotrienes to their receptors typically initiates downstream signaling
cascades through Gq or Gi proteins.

Leukotriene Receptor Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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